Ethyl 2-(cyclopropylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate

• Molecular Formula: C15H16N2O2S3
• Molecular Weight: 352.5 g/mol
• IUPAC Name: ethyl 2-(cyclopropylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C15H16N2O2S3/c1-2-19-14(18)12-10(11-4-3-7-21-11)8-22-13(12)17-15(20)16-9-5-6-9/h3-4,7-9H,2,5-6H2,1H3,(H2,16,17,20)
• InChI Key: VGUKLQGDWFXYNI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CS2)NC(=S)NC3CC3

Description

Ethyl 2-(cyclopropylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the thiophene family and is used extensively in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of Ethyl 2-(cyclopropylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate is not well understood. However, studies have suggested that the compound may act as an inhibitor of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes play a crucial role in the transmission of nerve impulses and are important targets for the treatment of various neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been shown to have potent antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, the compound has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

Ethyl 2-(cyclopropylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize and is readily available in the market. This makes it a useful building block for the synthesis of various organic compounds. However, the compound has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on Ethyl 2-(cyclopropylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate. One potential direction is the development of novel thiophene-based compounds with potential applications in optoelectronics, organic solar cells, and light-emitting diodes. Another direction is the investigation of the compound's potential as an inhibitor of acetylcholinesterase and butyrylcholinesterase for the treatment of various neurological disorders. Additionally, the compound's antioxidant and anti-inflammatory properties can be further explored for the development of novel therapeutics for the treatment of various diseases.

Synthesis Methods

The synthesis of Ethyl 2-(cyclopropylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate involves the reaction of ethyl 2-amino-4-thiophen-2-ylthiophene-3-carboxylate with cyclopropyl isothiocyanate. The reaction is carried out in the presence of a catalyst such as triethylamine in anhydrous dichloromethane. The reaction mixture is then stirred for several hours at room temperature, and the resulting product is purified by column chromatography to obtain the desired compound.

Scientific Research Applications

Ethyl 2-(cyclopropylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate has potential applications in various fields of scientific research. It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. The compound has been used in the synthesis of novel thiophene-based compounds with potential applications in optoelectronics, organic solar cells, and light-emitting diodes.